Cas no 2320212-05-1 (N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2320212-05-1
• MF: C₁₄H₁₈F₃NO₅S₂
• MW: 401.421632289886
• CID: 6406843
• PubChem ID: 132451562
• Update Time: 2025-10-30

N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-2-(trifluoromethoxy)benzenesulfonamide
• N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• 2320212-05-1
• N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]-2-(trifluoromethoxy)benzenesulfonamide
• AKOS040705013
• F6571-3538

• Inchi： 1S/C14H18F3NO5S2/c15-14(16,17)23-11-3-1-2-4-12(11)25(20,21)18-9-13(22-7-6-19)5-8-24-10-13/h1-4,18-19H,5-10H2
• InChI Key： NLBMSTOFSLUEJK-UHFFFAOYSA-N
• SMILES： S1CCC(CNS(C2C=CC=CC=2OC(F)(F)F)(=O)=O)(C1)OCCO

Computed Properties

• Exact Mass: 401.05784951g/mol
• Monoisotopic Mass: 401.05784951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 119Ų

Additional information on N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Overview of N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2320212-05-1)

The compound N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2320212-05-1) is a structurally sophisticated sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular architecture, featuring a thiolane ring, a hydroxyethoxy side chain, and a trifluoromethoxy-substituted benzene ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery and material science. The inclusion of a trifluoromethoxy group in this molecule enhances its metabolic stability and lipophilicity, which are critical factors in the development of orally bioavailable drugs. This aligns with the growing trend in the pharmaceutical industry to design molecules with improved pharmacokinetic properties. Additionally, the hydroxyethoxy moiety introduces a polar functional group that can influence solubility and hydrogen bonding, further optimizing the compound's drug-like characteristics.

The synthesis of N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation and ring-opening reactions. These processes are meticulously optimized to achieve high yields and purity, which are essential for both research and industrial-scale production. The compound's CAS No. 2320212-05-1 serves as a unique identifier in chemical databases, facilitating its retrieval and study by scientists worldwide.

One of the most frequently asked questions about this compound revolves around its potential therapeutic applications. Preliminary studies suggest that it may exhibit activity against certain inflammatory pathways, making it a subject of interest for treating chronic diseases. Another hot topic is its role in catalysis, where its sulfonamide group can act as a ligand for metal ions, enabling the development of novel catalytic systems. These applications are particularly relevant in the context of sustainable chemistry, a field that emphasizes eco-friendly synthetic methods.

From a structural-activity relationship (SAR) perspective, the compound's thiolane ring and benzene sulfonamide core offer a rich platform for derivatization. This flexibility allows medicinal chemists to fine-tune its properties, such as binding affinity and selectivity, to target specific biological mechanisms. Such modifications are often explored in high-throughput screening campaigns, where libraries of analogs are tested for desired activities.

In the realm of computational chemistry, N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide has been modeled to predict its interactions with proteins and other biomolecules. These in silico studies provide valuable insights into its mode of action and guide the design of next-generation derivatives. The integration of machine learning tools in this process has further accelerated the discovery of optimized variants with enhanced efficacy.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. Its stability under various conditions, such as temperature and pH, has been extensively studied to determine its suitability for long-term storage and transportation.

In summary, N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2320212-05-1) represents a fascinating example of modern chemical innovation. Its multifaceted applications, from drug development to catalysis, underscore its importance in contemporary research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.